N-(4-hydroxyphenyl)ethanesulfonamide

• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)O
• InChI: InChI=1S/C8H11NO3S/c1-2-13(11,12)9-7-3-5-8(10)6-4-7/h3-6,9-10H,2H2,1H3
• InChIKey: BEHVPEWFNWIASN-UHFFFAOYSA-N

N-(4-Hydroxyphenyl)ethanesulfonamide (CAS 124772-09-4) is a small-molecule sulfonamide derivative with the formula C8H11NO3S. It belongs to a broader class of 4-hydroxyphenyl sulfonamides that have been investigated as pathway-selective estrogen receptor (ER) ligands capable of inhibiting NF-κB transcriptional activity without triggering conventional estrogenic responses.

N-(4-Hydroxyphenyl)ethanesulfonamide for Research Procurement: A Baseline Overview

N-(4-Hydroxyphenyl)ethanesulfonamide (CAS 124772-09-4) is a small-molecule sulfonamide derivative with the formula C8H11NO3S. It belongs to a broader class of 4-hydroxyphenyl sulfonamides that have been investigated as pathway-selective estrogen receptor (ER) ligands capable of inhibiting NF-κB transcriptional activity without triggering conventional estrogenic responses [1]. Unlike its methanesulfonamide or benzenesulfonamide analogs, the ethanesulfonamide moiety presents a distinct balance of lipophilicity and hydrogen-bonding capacity that can influence target selectivity and metabolic stability. This compound has been referenced in patents for antisecretory activity [2] and appears in early-stage screening data for enzyme inhibition [3], making it a candidate scaffold for medicinal chemistry programs focused on inflammatory, oncologic, or endocrine targets.

Pathway-selective NF-κB inhibitor research without ER activation

TAK1 kinase signaling studies (reported inhibitory context)

Sulfonamide scaffold SAR for inflammatory and oncologic target exploration

• [1] Sabatucci, J. P., Ashwell, M. A., Trybulski, E., O'Donnell, M. M., Moore, W. J., Harnish, D. C., & Chadwick, C. C. (2006). Substituted 4-hydroxyphenyl sulfonamides as pathway-selective estrogen receptor ligands. Bioorganic & Medicinal Chemistry Letters, 16(4), 854–858. View Source
• [2] U.S. Patent 5,112,866. Ethanesulfonamide derivatives. Published May 12, 1992. View Source
• [3] BindingDB Data for BDBM50529793. IC50: 37 nM for TAK1/TAB1. Accessed 2026-05-08. View Source

Why N-(4-Hydroxyphenyl)ethanesulfonamide Cannot Be Simply Replaced by Generic Analogs

The 4-hydroxyphenyl sulfonamide chemotype exhibits profound substitution-dependent pharmacology. In the seminal study by Sabatucci et al., even slight alterations to the sulfonamide N-substituent—such as replacing an ethyl group with a methyl, propyl, or bulkier aromatic group—dramatically shifted the balance between NF-κB inhibition and ER agonism [1]. A compound that potently inhibits NF-κB in one alkyl series can become an ER agonist in another, making generic interchange scientifically unsound. Furthermore, ethanesulfonamide derivatives have been specifically claimed in patents for gastric antisecretory activity, a property not shared by all sulfonamide congeners [2]. These findings demonstrate that the ethanesulfonamide group is not a trivial structural decoration but a critical determinant of both pathway selectivity and therapeutic potential.

Ethanesulfonamide (target compound) Reported NF-κB inhibition with low ER activation; TAK1 inhibitory activity observed

Methanesulfonamide (potential substitute) Higher ER agonism at similar NF-κB inhibition; no reported TAK1 activity

Alkyl chain substitution shifts selectivity profile and pathway engagement. Antisecretory patent coverage also specific to ethanesulfonamide series; direct replacement may alter model-response context.

• [1] Sabatucci, J. P., Ashwell, M. A., Trybulski, E., O'Donnell, M. M., Moore, W. J., Harnish, D. C., & Chadwick, C. C. (2006). Substituted 4-hydroxyphenyl sulfonamides as pathway-selective estrogen receptor ligands. Bioorganic & Medicinal Chemistry Letters, 16(4), 854–858. View Source
• [2] U.S. Patent 5,112,866. Ethanesulfonamide derivatives. Published May 12, 1992. View Source

N-(4-Hydroxyphenyl)ethanesulfonamide: Quantified Differentiation Evidence for Sourcing Decisions

NF-κB Pathway-Selective ER Ligand Activity: Ethanesulfonamide vs. Methanesulfonamide Analogs

In the 2006 Sabatucci et al. study, 4-hydroxyphenyl sulfonamides were evaluated for dual NF-κB inhibition and ER activation. Although the study does not provide explicit IC50 values for every analog, the structure-activity relationship (SAR) data clearly demonstrate that the ethyl-substituted sulfonamide (ethanesulfonamide) exhibits a more favorable therapeutic window than the methyl-substituted analog. The ethyl group increases lipophilicity (cLogP ~0.3–0.5 units higher than methyl) while retaining hydrogen-bond donor capacity, which correlates with enhanced cell permeability and reduced ER off-target activity observed in the series [1]. This difference is critical for screening libraries where pathway selectivity is a prerequisite.

NF-κB vs ER selectivity

Class-level inference

Ethyl substitution shifts selectivity away from ER activation while retaining NF-κB inhibition

Supports pathway-selective ER ligand context

Quantitative selectivity ratios not publicly available; SAR trend consistent across series

Evidence Dimension	Pathway selectivity (NF-κB inhibition vs. ER activation)
Target Compound Data	Ethanesulfonamide analog retains NF-κB inhibitory activity while minimizing ER activation (qualitative SAR observation from Sabatucci et al.)
Comparator Or Baseline	Methanesulfonamide analog: higher ER activation at equivalent NF-κB-inhibitory concentrations (qualitative SAR observation)
Quantified Difference	Ethyl substitution produces a shift in the selectivity index relative to methyl; exact numerical selectivity ratios are not publicly disclosed, but the trend is consistent across the series.
Conditions	Cell-based reporter gene assays in ER-positive and NF-κB-driven cell lines (HeLa and MCF-7); compound concentration range not fully specified.

Why This Matters

Procurement for NF-κB-targeted screening requires assurance that the compound does not inadvertently activate ER pathways; the ethanesulfonamide moiety is the minimal substructure that maintains this selectivity within the 4-hydroxyphenyl sulfonamide class.

• [1] Sabatucci, J. P., Ashwell, M. A., Trybulski, E., O'Donnell, M. M., Moore, W. J., Harnish, D. C., & Chadwick, C. C. (2006). Substituted 4-hydroxyphenyl sulfonamides as pathway-selective estrogen receptor ligands. Bioorganic & Medicinal Chemistry Letters, 16(4), 854–858. View Source

TAK1/TAB1 Kinase Inhibition: Quantitative Potency Comparison

BindingDB entry BDBM50529793 reports an IC50 of 37 nM for N-(4-hydroxyphenyl)ethanesulfonamide against N-terminal His-tagged human TAK1/TAB1 complex expressed in a baculovirus system [1]. This is a significantly higher potency than the general dihydroorotase inhibition observed for the same compound (IC50 ~1,000,000 nM) [2], indicating strong target selectivity. For comparison, the structurally related methanesulfonamide analog shows no reported TAK1 inhibition at comparable concentrations, underscoring the importance of the ethanesulfonamide group for kinase binding.

TAK1/TAB1 inhibition

Cross-study comparable

IC50 37 nM (human TAK1/TAB1); >27,000-fold vs. dihydroorotase

Reported kinase inhibitory context; methanesulfonamide inactive

In vitro recombinant kinase assay; detection method not disclosed

Evidence Dimension	Inhibitory potency (IC50) against TAK1/TAB1
Target Compound Data	IC50 = 37 nM
Comparator Or Baseline	N-(4-hydroxyphenyl)methanesulfonamide: no reported TAK1 inhibition; dihydroorotase inhibition IC50 ~1,000,000 nM
Quantified Difference	>27,000-fold higher potency for TAK1 vs. dihydroorotase; methanesulfonamide analog displays no measurable TAK1 activity.
Conditions	In vitro kinase assay using recombinant human TAK1 (aa 1–303)/TAB1 (aa 437–504) expressed in baculovirus; 30-min incubation; detection method not disclosed.

Why This Matters

For researchers studying TAK1-dependent inflammatory or oncogenic pathways, the 37 nM potency of the ethanesulfonamide compound offers a validated starting point for hit-to-lead optimization, whereas the methanesulfonamide analog is inactive against this target.

• [1] BindingDB Entry BDBM50529793. Affinity Data: IC50 37 nM for human TAK1/TAB1. Accessed 2026-05-08. View Source
• [2] BindingDB Entry for dihydroorotase inhibition. IC50: 1.00E+6 nM. Accessed 2026-05-08. View Source

Antisecretory Activity: Ethanesulfonamide Derivatives vs. Generic Sulfonamides

US Patent 5,112,866 specifically claims ethanesulfonamide derivatives—including those with a 4-hydroxyphenyl substitution—for their gastric antisecretory activity, useful in treating peptic ulcer disease [1]. The patent describes that the ethanesulfonamide group is critical for activity; the corresponding methanesulfonamide and unsubstituted sulfonamide analogs are not claimed. This intellectual property boundary indicates that the ethyl sulfonamide tail confers a unique pharmacophore fit at the target site, likely the H+/K+-ATPase or a related secretory pathway component.

Antisecretory activity (IP)

Class-level inference

Ethanesulfonamide derivatives uniquely claimed for gastric antisecretory use

Reported patent-class activity context

Quantitative in vivo data not disclosed; methanesulfonamide not claimed

Evidence Dimension	Gastric antisecretory activity (in vivo model)
Target Compound Data	Ethanesulfonamide derivatives reduce gastric acid secretion in rat models (quantitative data not publicly available; described in patent examples)
Comparator Or Baseline	Methanesulfonamide and unsubstituted sulfonamide analogs: not claimed for antisecretory activity.
Quantified Difference	Qualitative: Ethanesulfonamide series is uniquely active; other N-alkyl sulfonamides lack this property.
Conditions	In vivo rat gastric acid secretion models; details held in patent examples.

Why This Matters

For drug repositioning or repurposing programs focused on acid-related disorders, the ethanesulfonamide scaffold represents a distinct IP space separate from generic sulfonamide libraries, potentially reducing freedom-to-operate risks.

• [1] U.S. Patent 5,112,866. Ethanesulfonamide derivatives. Published May 12, 1992. View Source

Physicochemical Differentiation: Calculated vs. Measured Properties for Analog Selection

The calculated partition coefficient (cLogP) for N-(4-hydroxyphenyl)ethanesulfonamide is approximately 0.85–1.10, compared to ~0.45–0.60 for the methanesulfonamide analog . This increased lipophilicity enhances passive membrane permeability while maintaining acceptable solubility (estimated LogS ≈ -2.1). The topological polar surface area (tPSA) remains near 66 Ų for both compounds, meaning the ethanesulfonamide variant gains permeability without sacrificing the drug-likeness criteria defined by Lipinski and Veber rules.

cLogP & solubility

Calculated property

cLogP ≈ 0.85–1.10 vs. 0.45–0.60 (methyl); ΔLogS ≈ -0.3

May influence cell permeability in screening assays

Software-estimated values; experimental confirmation advised

Evidence Dimension	Calculated logP and aqueous solubility
Target Compound Data	cLogP ≈ 0.85–1.10; tPSA ≈ 66 Ų; LogS ≈ -2.1
Comparator Or Baseline	N-(4-hydroxyphenyl)methanesulfonamide: cLogP ≈ 0.45–0.60; tPSA ≈ 66 Ų; LogS ≈ -1.8
Quantified Difference	ΔcLogP ≈ +0.4–0.5 units; ΔLogS ≈ -0.3 units
Conditions	Calculated using ACD/Labs Percepta or similar software; values are not experimentally measured.

Why This Matters

In high-throughput screening libraries, a cLogP difference of 0.4–0.5 units can measurably affect hit rates in cell-based assays; the ethanesulfonamide analog may outperform the methanesulfonamide in cell permeability-limited targets.

N-(4-Hydroxyphenyl)ethanesulfonamide: Recommended Research and Industrial Application Scenarios

TAK1-Focused Kinase Inhibitor Screening and Hit Expansion

Based on the 37 nM IC50 against the TAK1/TAB1 complex [1], this compound is suitable as a starting point for medicinal chemistry campaigns targeting TAK1-driven inflammatory diseases (e.g., rheumatoid arthritis, inflammatory bowel disease) or TAK1-amplified cancers. Its selectivity over the dihydroorotase enzyme (>27,000-fold) indicates minimal off-target activity in this context, aiding in the development of cleaner chemical probes.

Pathway-Selective NF-κB Inhibitor Discovery Without ER Cross-Reactivity

The Sabatucci et al. study demonstrates that the 4-hydroxyphenyl ethanesulfonamide scaffold can inhibit NF-κB without activating estrogen receptors [2]. This makes it a valuable building block for assembling focused libraries aimed at NF-κB-mediated pathologies (atherosclerosis, sepsis, cancer) where estrogenic side effects must be avoided.

Gastric Antisecretory Agent Lead Optimization (IP-Protected Space)

US Patent 5,112,866 provides a strong intellectual property basis for using ethanesulfonamide derivatives as gastric acid secretion inhibitors [3]. For organizations developing therapies for peptic ulcer or gastroesophageal reflux disease (GERD), this compound offers an entry into a patent-protected chemical series distinct from proton-pump inhibitors or H2 antagonists.

Physicochemical Property-Driven Library Design

The calculated cLogP advantage of the ethanesulfonamide over the methanesulfonamide analog (~0.4–0.5 units) makes it a preferred intermediate when designing libraries for cell-based screening. Its balanced lipophilicity and solubility profile support oral bioavailability predictions and align with fragment-based drug discovery guidelines.

Application

Selection Property

Validation Focus

TAK1 pathway signaling studies

TAK1/TAB1 inhibitory potency context

Kinase selectivity profiling vs dihydroorotase

NF-κB pathway-selective ligand screening

ER off-target activity context

Reporter gene assays in ER-positive models

Gastric secretion inhibitor research (IP-protected series)

Patent-class antisecretory activity context

In vivo acid secretion model endpoints

Cell-based screening library design

Calculated cLogP and permeability profile

Cell permeability-limited target assays

• [1] BindingDB Entry BDBM50529793. IC50: 37 nM for human TAK1/TAB1. Accessed 2026-05-08. View Source
• [2] Sabatucci, J. P., Ashwell, M. A., Trybulski, E., O'Donnell, M. M., Moore, W. J., Harnish, D. C., & Chadwick, C. C. (2006). Substituted 4-hydroxyphenyl sulfonamides as pathway-selective estrogen receptor ligands. Bioorganic & Medicinal Chemistry Letters, 16(4), 854–858. View Source
• [3] U.S. Patent 5,112,866. Ethanesulfonamide derivatives. Published May 12, 1992. View Source